4-chloro-2-(3-pyridinyl)-5-Pyrimidinecarbonyl chloride

• Molecular Formula: C10H5Cl2N3O
• Molecular Weight: 254.07 g/mol
• IUPAC Name: 4-chloro-2-pyridin-3-ylpyrimidine-5-carbonyl chloride
• InChI: InChI=1S/C10H5Cl2N3O/c11-8-7(9(12)16)5-14-10(15-8)6-2-1-3-13-4-6/h1-5H
• InChI Key: CCYYIZXNEKRBDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=C(C(=N2)Cl)C(=O)Cl

Description

4-Chloro-2-(3-pyridinyl)-5-pyrimidinecarbonyl chloride is a heterocyclic compound featuring a pyrimidine core substituted with a chlorine atom at position 4, a 3-pyridinyl group at position 2, and a reactive carbonyl chloride moiety at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-2-(3-pyridinyl)-5-Pyrimidinecarbonyl chloride typically involves the chlorination of a pyrimidine derivative. One common method involves the reaction of 4-chloro-2-(3-pyridinyl)-5-pyrimidinecarboxylic acid with thionyl chloride (SOCl₂) to form the corresponding acyl chloride . The reaction is usually carried out under reflux conditions to ensure complete conversion of the carboxylic acid to the acyl chloride.

Industrial Production Methods

In an industrial setting, the production of 4-chloro-2-(3-pyridinyl)-5-Pyrimidinecarbonyl chloride may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The use of such reactors allows for better control over temperature and reaction time, leading to a more efficient production process .

Chemical Reactions Analysis

Types of Reactions

4-chloro-2-(3-pyridinyl)-5-Pyrimidinecarbonyl chloride can undergo various types of chemical reactions, including:

Nucleophilic Substitution: The chlorine atom in the acyl chloride group can be replaced by nucleophiles such as amines, alcohols, or thiols to form amides, esters, or thioesters, respectively.

Hydrolysis: The compound can be hydrolyzed to form the corresponding carboxylic acid.

Coupling Reactions: It can participate in coupling reactions such as the Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as amines, alcohols, or thiols are commonly used under basic conditions to facilitate the substitution reaction.

Hydrolysis: Acidic or basic conditions can be used to hydrolyze the acyl chloride to the carboxylic acid.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products

Amides, Esters, Thioesters: Formed from nucleophilic substitution reactions.

Carboxylic Acid: Formed from hydrolysis reactions.

Biaryl Compounds: Formed from coupling reactions.

Scientific Research Applications

4-chloro-2-(3-pyridinyl)-5-Pyrimidinecarbonyl chloride has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of various pharmaceuticals, particularly those with anticancer and antimicrobial properties.

Biological Studies: The compound is used in the study of enzyme inhibitors and receptor antagonists.

Chemical Biology: It serves as a building block for the synthesis of biologically active molecules.

Industrial Chemistry: It is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-chloro-2-(3-pyridinyl)-5-Pyrimidinecarbonyl chloride depends on its specific application. In medicinal chemistry, it often acts as an inhibitor of specific enzymes or receptors. The pyridine and pyrimidine rings allow it to interact with various biological targets through hydrogen bonding, π-π stacking, and hydrophobic interactions . These interactions can disrupt the normal function of the target protein, leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Stability

4-Chloro-2-(Methylthio)pyrimidine-5-carbonyl Chloride

• Structure : Differs by replacing the 3-pyridinyl group with a methylthio (-SMe) group.
• Molecular Formula : C₆H₄Cl₂N₂OS (vs. C₁₀H₅Cl₂N₃O for the target compound).
• However, the sulfur atom’s electron-donating nature may reduce electrophilicity compared to the pyridinyl group, which has aromatic electron-withdrawing effects .
• Storage : Requires storage at -20°C under argon, suggesting sensitivity to moisture and oxidation—a trait shared with the target compound due to the reactive carbonyl chloride .

2,4-Dichloropyrimidine-5-carbonyl Chloride

• Structure : Positions 2 and 4 are both chlorinated, lacking the pyridinyl substituent.
• Molecular Formula : C₅HCl₃N₂O (MW: 211.43 g/mol) vs. C₁₀H₅Cl₂N₃O (MW: 261.07 g/mol).
• However, the absence of a pyridinyl group limits opportunities for π-π stacking or hydrogen bonding in supramolecular assemblies .

Hydrogen Bonding and Crystallographic Behavior

5-Bromo-2-chloropyrimidin-4-amine

• Structure : Substituted with bromine (position 5), chlorine (position 2), and an amine (position 4).
• Crystal Packing : Forms a 2D network via N–H∙∙∙N hydrogen bonds between amine and pyrimidine nitrogen atoms. This contrasts with the target compound, where the 3-pyridinyl group may engage in intermolecular interactions (e.g., C–H∙∙∙N or π-π stacking), influencing solubility and melting behavior .
• Planarity : The pyrimidine ring in this compound is nearly planar (r.m.s. deviation: 0.087 Å), a feature likely shared with the target compound due to aromatic stabilization .

Pyrifenox (1-(2,4-Dichlorophenyl)-2-(3-pyridinyl)ethanone O-methyloxime)

• Structure : Contains a 3-pyridinyl group linked to an oxime ether.
• Application : Used as a fungicide, highlighting the role of pyridinyl substituents in bioactive molecules. The target compound’s 3-pyridinyl group may similarly enhance interactions with biological targets, though its carbonyl chloride moiety suggests utility as a precursor rather than a final active ingredient .

Triflumizole

• Structure : Features a 4-chloro-2-(trifluoromethyl)phenyl group and an imidazole ring.
• Comparison : Demonstrates that halogenated aromatic systems are common in agrochemicals. The target compound’s pyridinyl and chlorine substituents may confer analogous stability and target specificity .

Data Tables

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Storage Conditions
4-Chloro-2-(3-pyridinyl)-5-Pyrimidinecarbonyl chloride	C₁₀H₅Cl₂N₃O	261.07	Cl (C4), 3-Pyridinyl (C2)	Likely -20°C, inert gas
4-Chloro-2-(methylthio)-5-Pyrimidinecarbonyl chloride	C₆H₄Cl₂N₂OS	223.09	Cl (C4), -SMe (C2)	-20°C, argon
2,4-Dichloropyrimidine-5-carbonyl chloride	C₅HCl₃N₂O	211.43	Cl (C2, C4)	Room temperature (data inferred)